Cas no 1269054-05-8 (5-(pyrrolidin-2-yl)thiophene-2-carboxylic acid hydrochloride)

• Product Name: 5-(pyrrolidin-2-yl)thiophene-2-carboxylic acid hydrochloride
• CAS No: 1269054-05-8
• MF: C₉H₁₂ClNO₂S
• MW: 233.71508026123
• MDL: MFCD13186026
• CID: 4457241
• PubChem ID: 47000651
• Update Time: 2025-05-20

5-(pyrrolidin-2-yl)thiophene-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(2-Pyrrolidinyl)-2-thiophenecarboxylic acid hydrochloride (1:1)
• MFCD13186026
• 1269054-05-8
• Z2256160600
• G32784
• 5-Pyrrolidin-2-ylthiophene-2-carboxylic acid hydrochloride
• EN300-156939
• 5-(Pyrrolidin-2-yl)thiophene-2-carboxylic acid hydrochloride
• 843-471-5
• 5-pyrrolidin-2-ylthiophene-2-carboxylic acid;hydrochloride
• 5-(Pyrrolidin-2-yl)thiophene-2-carboxylicacidhydrochloride
• AKOS026726410
• 5-(2-pyrrolidinyl)-2-thiophenecarboxylic acid hydrochloride
• 5-(pyrrolidin-2-yl)thiophene-2-carboxylic acid hydrochloride

• MDL： MFCD13186026
• Inchi： 1S/C9H11NO2S.ClH/c11-9(12)8-4-3-7(13-8)6-2-1-5-10-6;/h3-4,6,10H,1-2,5H2,(H,11,12);1H
• InChI Key： IEANRMCTQVCJQB-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C2NCCC2)S1)(=O)O.Cl

Computed Properties

• Exact Mass: 233.0277275Da
• Monoisotopic Mass: 233.0277275Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-(pyrrolidin-2-yl)thiophene-2-carboxylic acid hydrochloride

Comprehensive Overview of 5-(pyrrolidin-2-yl)thiophene-2-carboxylic acid hydrochloride (CAS No. 1269054-05-8)

The compound 5-(pyrrolidin-2-yl)thiophene-2-carboxylic acid hydrochloride (CAS No. 1269054-05-8) is a chemically synthesized derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a thiophene ring with a pyrrolidine moiety, making it a versatile intermediate for drug discovery and development. Its unique structure contributes to its potential applications in targeting various biological pathways, particularly in the fields of central nervous system (CNS) disorders and metabolic diseases.

Researchers have shown increasing interest in 5-(pyrrolidin-2-yl)thiophene-2-carboxylic acid hydrochloride due to its role as a building block for more complex molecules. Its carboxylic acid group allows for further functionalization, while the pyrrolidine ring enhances its binding affinity to certain receptors. This dual functionality makes it a valuable candidate for medicinal chemistry projects, especially in the design of small-molecule inhibitors and agonists.

In recent years, the demand for heterocyclic compounds like 5-(pyrrolidin-2-yl)thiophene-2-carboxylic acid hydrochloride has surged, driven by advancements in high-throughput screening and computational drug design. The rise of AI-driven drug discovery platforms has further accelerated the exploration of such molecules, as they can be rapidly screened for potential therapeutic effects. This aligns with the growing trend of personalized medicine, where tailored treatments require diverse chemical libraries.

The synthesis of 5-(pyrrolidin-2-yl)thiophene-2-carboxylic acid hydrochloride typically involves multi-step organic reactions, including cyclization and salt formation. Its hydrochloride salt form improves solubility, a critical factor for bioavailability in drug formulations. This property is particularly relevant given the current focus on oral drug delivery systems, which dominate the pharmaceutical market.

From a structural-activity relationship (SAR) perspective, the thiophene core of this compound is known to interact with enzymes and receptors involved in inflammation and neurodegeneration. This has led to investigations into its potential for treating conditions like Alzheimer's disease and Parkinson's disease, topics frequently searched in academic and medical communities. Additionally, its pyrrolidine component is often associated with GPCR modulation, a hot topic in drug development circles.

Quality control and analytical characterization of 5-(pyrrolidin-2-yl)thiophene-2-carboxylic acid hydrochloride are essential for ensuring its suitability in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structure. These methods align with the increasing regulatory emphasis on Good Laboratory Practices (GLP) and quality-by-design (QbD) principles in pharmaceutical manufacturing.

Looking ahead, the exploration of 5-(pyrrolidin-2-yl)thiophene-2-carboxylic acid hydrochloride is expected to expand, particularly in niche areas like proteolysis-targeting chimeras (PROTACs) and fragment-based drug design. These emerging fields, often queried in scientific databases, highlight the compound's relevance in cutting-edge research. Its adaptability to various chemical modifications positions it as a key player in the next generation of therapeutic agents.